![molecular formula C23H24N8O B6271275 (3R)-1-[2-amino-6-(3-amino-1H-indazol-6-yl)pyrimidin-4-yl]-N-phenylpiperidine-3-carboxamide CAS No. 1227916-74-6](/img/no-structure.png)
(3R)-1-[2-amino-6-(3-amino-1H-indazol-6-yl)pyrimidin-4-yl]-N-phenylpiperidine-3-carboxamide
Description
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of amidines with α-amino acid alkynyl ketones . Another study identified a JAK1 selective inhibitor using a core scaffold similar to part of the compound . The structural design was based on the combination of tofacitinib’s 7-deazapurine and 5-azaspiro .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The 3D structure of similar compounds can be viewed using computational chemistry software .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is a pyrimidine derivative, while the second intermediate is a piperidine derivative. The two intermediates are then coupled using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-amino-6-bromoindazole", "4-chloro-2-nitroaniline", "ethyl 2-bromoacetate", "N-phenylpiperidine-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "triethylamine (TEA)", "dimethylformamide (DMF)", "diethyl ether", "methanol", "acetic acid", "sodium hydroxide (NaOH)", "hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Synthesis of 2-amino-6-bromoindazole", "2-amino-6-bromoindazole is synthesized from 2-aminoindazole by reaction with bromine in acetic acid.", "Step 2: Synthesis of 4-chloro-2-nitroaniline", "4-chloro-2-nitroaniline is synthesized from 4-chloroaniline by reaction with nitric acid and sulfuric acid.", "Step 3: Synthesis of ethyl 2-(4-chloro-2-nitrophenyl)acetate", "Ethyl 2-(4-chloro-2-nitrophenyl)acetate is synthesized from 4-chloro-2-nitroaniline by reaction with ethyl 2-bromoacetate in the presence of sodium ethoxide.", "Step 4: Synthesis of 2-(4-chloro-2-nitrophenyl)acetic acid", "2-(4-chloro-2-nitrophenyl)acetic acid is synthesized from ethyl 2-(4-chloro-2-nitrophenyl)acetate by hydrolysis with sodium hydroxide.", "Step 5: Synthesis of 2-amino-4-(3-amino-1H-indazol-6-yl)pyrimidine", "2-amino-4-(3-amino-1H-indazol-6-yl)pyrimidine is synthesized from 2-amino-6-bromoindazole and 2-(4-chloro-2-nitrophenyl)acetic acid by reaction with sodium ethoxide in DMF.", "Step 6: Synthesis of N-phenylpiperidine-3-carboxylic acid N-hydroxysuccinimide ester", "N-phenylpiperidine-3-carboxylic acid N-hydroxysuccinimide ester is synthesized from N-phenylpiperidine-3-carboxylic acid, N-hydroxysuccinimide, and DCC in DMF.", "Step 7: Coupling of 2-amino-4-(3-amino-1H-indazol-6-yl)pyrimidine and N-phenylpiperidine-3-carboxylic acid N-hydroxysuccinimide ester", "2-amino-4-(3-amino-1H-indazol-6-yl)pyrimidine and N-phenylpiperidine-3-carboxylic acid N-hydroxysuccinimide ester are coupled in DMF in the presence of TEA.", "Step 8: Deprotection and purification", "The final product is deprotected and purified using standard methods." ] } | |
CAS RN |
1227916-74-6 |
Molecular Formula |
C23H24N8O |
Molecular Weight |
428.5 |
Purity |
94 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
